1-benzyl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-2-one

• IUPAC Name: 1-benzyl-4-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperazin-2-one;dihydrochloride
• InChI: InChI=1S/C15H19N5O.2ClH/c1-18-12-16-17-14(18)10-19-7-8-20(15(21)11-19)9-13-5-3-2-4-6-13;;/h2-6,12H,7-11H2,1H3;2*1H
• InChI Key: ZHWMDECFDCTZCO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CN2CCN(C(=O)C2)CC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C15H21Cl2N5O
• Molecular Weight: 358.3 g/mol
• CAS No.: 2549014-95-9

Description

1-benzyl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-2-one, also known as 1-BMP, is a drug molecule synthesized in the laboratory and used in scientific research. It is a member of the piperazine family of compounds, and is a derivative of the piperazine molecule. 1-BMP has been studied for its potential use in the treatment of a variety of medical conditions, including Alzheimer's disease, Parkinson's disease, and depression.

Mechanism of Action

Target of Action

Triazole compounds, which are part of the structure of this compound, are known to bind with a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

It is known that the triazole ring can act as a hydrogen bond acceptor and donor, simultaneously . This allows it to offer various types of binding to the target enzyme . The 1,4-disubstituted 1,2,3-triazoles are surrogates for the peptide bond and show chemical as well as biological stability .

Biochemical Pathways

Triazole compounds are known to affect a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .

Pharmacokinetics

Triazole compounds are known to be readily capable of binding in the biological system , suggesting that they may have good bioavailability.

Result of Action

Some triazole derivatives have been found to exhibit potent inhibitory activities against certain cancer cell lines .

Advantages and Limitations for Lab Experiments

1-benzyl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-2-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable over a wide range of temperatures and pH levels. In addition, this compound is relatively non-toxic, and has a low risk of side effects. However, this compound has several limitations for use in laboratory experiments. It is not commercially available, and must be synthesized in the laboratory. In addition, this compound has a relatively short half-life, and must be administered multiple times for a sustained effect.

Future Directions

1-benzyl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-2-one has potential for use in the treatment of a variety of medical conditions. Further research is needed to determine the efficacy of this compound in the treatment of these conditions. In addition, further research is needed to determine the optimal dose and route of administration for this compound. Furthermore, further research is needed to determine the long-term safety and efficacy of this compound. Finally, further research is needed to determine the potential interactions of this compound with other drugs.

Synthesis Methods

1-benzyl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-2-one can be synthesized in the laboratory using a variety of methods. The most common method of synthesis is via the reaction of a 4-methyl-4H-1,2,4-triazol-3-ylmethyl group with a piperazine molecule. This reaction is catalyzed by an acid, such as hydrochloric acid or sulfuric acid. The product of this reaction is this compound.

Scientific Research Applications

1-benzyl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-2-one has been studied extensively in scientific research. It has been used to study the effects of the drug on the brain, as well as its potential therapeutic applications. This compound has been studied in animal models of Alzheimer's disease, Parkinson's disease, and depression. In addition, this compound has been studied for its potential use in the treatment of chronic pain and addiction.

Biochemical Analysis

Biochemical Properties

1-benzyl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-2-one plays a significant role in various biochemical reactions. The triazole ring in this compound can act as both a hydrogen bond donor and acceptor, facilitating its interaction with a variety of enzymes and proteins. For instance, it has been observed to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase, potentially modulating their activities. Additionally, the benzyl group enhances the compound’s ability to bind to hydrophobic pockets in proteins, further influencing its biochemical interactions .

Cellular Effects

This compound exhibits notable effects on cellular processes. It has been shown to influence cell signaling pathways, particularly those involved in apoptosis and cell proliferation. The compound can modulate the expression of genes related to these pathways, such as Bcl-2 and Bax, thereby affecting cell survival and death. Moreover, it impacts cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in ATP production and overall cellular energy balance .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, including DNA and RNA, potentially interfering with their normal functions. The compound also acts as an enzyme inhibitor, particularly targeting kinases involved in cell signaling pathways. This inhibition can lead to altered phosphorylation states of various proteins, ultimately affecting cellular functions and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade when exposed to extreme pH or high temperatures. Long-term studies have shown that prolonged exposure to the compound can lead to cumulative effects on cellular functions, such as sustained inhibition of cell proliferation and increased oxidative stress .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits minimal toxicity and can enhance certain physiological functions, such as improved antioxidant defense. At higher doses, it can induce toxic effects, including liver and kidney damage, as well as disruptions in normal metabolic processes. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological activity without adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are crucial for its biotransformation and elimination from the body. The compound can also affect metabolic flux by altering the levels of key metabolites, such as glucose and lactate, thereby influencing overall metabolic homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. For example, it can bind to albumin in the bloodstream, facilitating its distribution to various tissues. The compound’s hydrophobic nature allows it to accumulate in lipid-rich areas, such as cell membranes, where it can exert its biological effects .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. The compound is primarily localized in the cytoplasm and nucleus, where it can interact with various biomolecules. Post-translational modifications, such as phosphorylation, can influence its localization and function, directing it to specific cellular compartments or organelles .